Heptyl (9-Methyldecyl) Phthalat-d4
Description
Heptyl (9-Methyldecyl) Phthalate-d4 (CAS: sc-490376) is a deuterated phthalate ester used primarily as a stable isotope-labeled internal standard in analytical chemistry. Its molecular formula is C₂₆H₃₈D₄O₄, with a molecular weight of 422.63 g/mol (accounting for deuterium substitution) . The structure consists of a phthalic acid core esterified with a heptyl group and a branched 9-methyldecyl chain, as depicted by its SMILES notation: CCCCCCCOC(=O)c1ccccc1C(=O)OCCCCCCCCC(C)C . This compound is critical in compensating for matrix effects and analyte loss during sample preparation in methods like UPLC-MS/MS, ensuring accurate quantification of non-deuterated analogs in environmental and biological samples .
Properties
Molecular Formula |
C₂₆H₃₈D₄O₄ |
|---|---|
Molecular Weight |
422.63 |
Synonyms |
1,2-Benzenedicarboxylic Acid Heptyl (9-Methyldecyl) Ester-d4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares Heptyl (9-Methyldecyl) Phthalate-d4 with other deuterated and non-deuterated phthalates:
*LogP values estimated from similar analogs; †Predicted based on non-deuterated analogs .
Key Observations:
- Branching : Heptyl (9-Methyldecyl) Phthalate-d4 and Diisodecyl Phthalate-d4 feature branched alkyl chains, enhancing lipophilicity and reducing biodegradation rates compared to linear-chain analogs like Di-n-butyl Phthalate-d4 .
- Molecular Weight : Higher molecular weight phthalates (e.g., Diisodecyl-d4) exhibit greater persistence in environmental matrices, whereas lower-weight analogs (e.g., Diethyl-d4) are more volatile .
- Deuterium Substitution: Deuterated phthalates are chemically identical to non-deuterated forms but provide distinct mass spectrometry signatures, enabling precise quantification in complex matrices .
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